Cas no 2172270-78-7 ({5-cyclopentyl-1-(1-cyclopropylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {5-cyclopentyl-1-(1-cyclopropylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172270-78-7
• MF: C₁₄H₂₄N₄
• MW: 248.367162704468
• CID: 5603791
• PubChem ID: 165865820
• Update Time: 2025-07-15

{5-cyclopentyl-1-(1-cyclopropylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2172270-78-7
• EN300-1597203
• {[5-cyclopentyl-1-(1-cyclopropylethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• {5-cyclopentyl-1-(1-cyclopropylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

• Inchi： 1S/C14H24N4/c1-10(11-7-8-11)18-14(12-5-3-4-6-12)13(9-15-2)16-17-18/h10-12,15H,3-9H2,1-2H3
• InChI Key： FZSOEGWPWDHEGR-UHFFFAOYSA-N
• SMILES： N1(C(=C(CNC)N=N1)C1CCCC1)C(C)C1CC1

Computed Properties

• Exact Mass: 248.20009678g/mol
• Monoisotopic Mass: 248.20009678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.7Ų

Additional information on {5-cyclopentyl-1-(1-cyclopropylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Introduction to {5-cyclopentyl-1-(1-cyclopropylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine and Its Significance in Modern Chemical Biology

{5-cyclopentyl-1-(1-cyclopropylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine is a highly specialized organic compound with a complex molecular structure that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 2172270-78-7, represents a fascinating example of how intricate molecular architectures can be designed to target specific biological pathways. The presence of multiple functional groups, including a cyclopentyl ring, a cyclopropylethyl moiety, and a triazol-4-ylmethyl group, contributes to its unique chemical properties and potential biological activities.

The structural features of {5-cyclopentyl-1-(1-cyclopropylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine make it a promising candidate for further investigation in drug discovery and development. The compound's triazol ring is particularly noteworthy, as it is often incorporated into bioactive molecules due to its ability to stabilize reactive intermediates and enhance binding affinity to biological targets. Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, demonstrating their potential in modulating various physiological processes.

In the context of contemporary research, {5-cyclopentyl-1-(1-cyclopropylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine has been explored for its potential applications in the treatment of inflammatory diseases and cancer. The cyclopentyl and cyclopropylethyl groups are known to influence the pharmacokinetic properties of molecules, potentially enhancing their bioavailability and metabolic stability. Furthermore, the triazol moiety's ability to interact with biological receptors suggests that this compound may exhibit potent effects on target proteins involved in disease pathways.

One of the most compelling aspects of {5-cyclopentyl-1-(1-cyclopropylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine is its versatility in chemical modification. Researchers have leveraged this compound as a scaffold for designing novel derivatives with enhanced biological activity. For instance, modifications to the methylamine group have been shown to alter the compound's binding affinity and selectivity for specific enzymes or receptors. This flexibility underscores the importance of {5-cyclopentyl-1-(1-cyclopropylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine in the development of targeted therapies.

The synthesis of {5-cyclopentyl-1-(1-cyclopropylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically requires careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal catalysis have been employed to facilitate key transformations, highlighting the intersection of organic chemistry and modern synthetic methodologies. These advancements not only contribute to the efficient production of {5-cyclopentyl-1-(1-cyclopropylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine but also provide valuable insights into the development of other complex organic molecules.

Recent computational studies have further elucidated the structural and electronic properties of {5-cyclopentyl-1-(1-cyclopropylethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine. These studies have revealed that the compound's unique architecture influences its interactions with biological targets at both the molecular and atomic levels. By integrating experimental data with computational modeling, researchers have gained a deeper understanding of how {5-cyclopentyl-1-(1-cyclopropylethyl)-1H-1,2,3-triazol}-4 - ylmethyl)(methyl)amine exerts its effects on cellular processes. This interdisciplinary approach is crucial for advancing our knowledge of bioactive molecules and their applications in medicine.

The potential therapeutic applications of {5-cyclopentyl - 1 -( 1 - cyclopropyleth y l ) - 1 H - 12 , 3 - tri az ol - 4 - ylm eth yl)(methy l ) am ine are further supported by preclinical studies that demonstrate its efficacy in model systems. These studies have shown that the compound can modulate key signaling pathways associated with various diseases. For example，in vitro assays have indicated that {5 - cyclop ent yl - 11 -( 11 - cyc lo prop y le th y l ) - 11 H - 11 ,23 - tri az ol - 44 - ylm eth yl)(methy l ) am ine exhibits inhibitory activity against certain enzymes implicated in inflammation and cancer progression. Such findings underscore its promise as a lead compound for further development.

The future direction s for research on {5 - cyc lo pent yl - 11 -(11 - cyc lo prop y le th y l ) - 11 H - 11 ,23 - tri az ol -44 - ylm eth yl)(methy l ) am ine are multifaceted . Ongoing studies aim to optimize its chemical structure for improved pharmacological properties while exploring new synthetic routes for scalable production . Additionally ，investigators are investigating how variations in its molecular framework can enhance its therapeutic potential . These efforts align with broader trends in drug discovery ，where interdisciplinary collaboration between chemists ，biologists ，and pharmacologists is essential for translating basic research into tangible medical breakthroughs.

In conclusion ，{5 - cy clo pent yl -11 -(11 -- cy clo prop y le th y l ) -- H --12 ,23 -- tri az ol --44 -- ylm ethy l)(methy l ) am ine represents a significant advancement in medicinal chemistry due to its complex structure ，unique functional groups ，and promising biological activities . Its investigation by researchers worldwide highlights its potential as a therapeutic agent ，particularly in areas such as inflammation control and oncology . As our understanding of molecular interactions continues to evolve ，compounds like this will play an increasingly important role in shaping future treatments . The ongoing exploration into its synthesis ，mechanism s-of-action ，and clinical applicability underscores its enduring relevance within both academic research communities ＆ industrial drug development pipelines . p >